N-(2-chlorophenyl)-2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide

• IUPAC Name: N-(2-chlorophenyl)-2-(6,7-dimethyl-3-oxo-2,4-dihydro-1H-quinoxalin-2-yl)acetamide
• InChI: InChI=1S/C18H18ClN3O2/c1-10-7-14-15(8-11(10)2)22-18(24)16(20-14)9-17(23)21-13-6-4-3-5-12(13)19/h3-8,16,20H,9H2,1-2H3,(H,21,23)(H,22,24)
• InChI Key: MQZWTCCTTDFYBP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)NC(=O)C(N2)CC(=O)NC3=CC=CC=C3Cl
• Molecular Formula: C18H18ClN3O2
• Molecular Weight: 343.8 g/mol

Description

N-(2-chlorophenyl)-2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide is a useful research compound. Its molecular formula is C18H18ClN3O2 and its molecular weight is 343.81. The purity is usually 95%.
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Scientific Research Applications

Structural and Synthetic Applications

• Structural Aspects and Properties of Compounds : Research into structurally related compounds, such as those involving quinoxaline derivatives, has demonstrated the importance of structural studies in understanding the physical and chemical properties of such molecules. These studies can reveal insights into molecular interactions, crystal formations, and the potential for forming inclusion compounds or salts with other substances, which could have implications in materials science and pharmaceutical formulation (Karmakar, Sarma, & Baruah, 2007).

• Synthesis of Derivatives : The synthesis of quinoxaline derivatives and their analogs is an area of active research. These efforts aim at producing compounds with improved or novel properties for use in various applications, ranging from materials science to bioactive molecules. The development of new synthetic routes can lead to compounds with significant antibacterial and antifungal properties, showcasing the potential for these molecules in the development of new antimicrobials (Kumar, Kumar, Drabu, Minhaj, 2013).

Potential Applications in Other Fields

• Inhibition Studies : Compounds with chloroacetamide structures have been studied for their ability to inhibit certain biological processes, such as fatty acid synthesis in algae. These studies can provide valuable insights into the modes of action of potential herbicides or growth regulators, with implications for agricultural chemistry and environmental science (Weisshaar & Böger, 1989).

• Photovoltaic Efficiency Modeling : Research into related compounds has explored their potential use in dye-sensitized solar cells (DSSCs). This involves studying the photochemical and thermochemical properties of these compounds to evaluate their suitability as photosensitizers in solar energy conversion, indicating a possible application in renewable energy technologies (Mary et al., 2020).

• Molecular Docking Studies : Some studies focus on understanding the interactions between synthesized compounds and biological targets through molecular docking. This approach can identify potential applications of these compounds in drug discovery by predicting their binding affinity to specific proteins or enzymes, thereby informing the development of new therapeutic agents (Mehta et al., 2019).